131-70-4

Monobutyl phthalate

In Stock

• CAS RN:
• 131-70-4

• Formula:
• C12H13O4-

• InChI:
• InChI=1S/C12H14O4/c1-2-3-8-16-12(15)10-7-5-4-6-9(10)11(13)14/h4-7H,2-3,8H2,1H3,(H,13,14)

• InChIKey:
• YZBOVSFWWNVKRJ-UHFFFAOYSA-N

• Di-n-Butylphthalate (DBP) metabolite.
  Monobutylphthalate belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Monobutylphthalate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Monobutylphthalate has been primarily detected in urine. Within the cell, monobutylphthalate is primarily located in the membrane (predicted from logP). Monobutylphthalate is a potentially toxic compound.
  Monobutylphthalate is a phthalic acid monoester. It derives from a butan-1-ol.
  

6,7-Dihydrothieno[2',3':4,5]pyrrolo[1,2-d][1,2,4]triazine-5,8-dione

• CAS RN:
• 903131-70-4

• Formula:
• C8H5N3O2S

• InChI:
• InChI=1S/C8H5N3O2S/c12-7-5-3-6-4(1-2-14-6)11(5)8(13)10-9-7/h1-3H,(H,9,12)(H,10,13)

• InChIKey:
• RXVIGDKEOKYZSZ-UHFFFAOYSA-N

• 6,7-Dihydrothieno[2',3':4,5]pyrrolo[1,2-d][1,2,4]triazine-5,8-dione is a useful research compound. Its molecular formula is C8H5N3O2S and its molecular weight is 207.21. The purity is usually 95%.

2-(2,2-Difluorocyclopropyl)ethan-1-amine

In Stock

• CAS RN:
• 123131-70-4

• Formula:
• C5H9F2N

• InChI:
• InChI=1S/C5H9F2N/c6-5(7)3-4(5)1-2-8/h4H,1-3,8H2

• InChIKey:
• JFMDNCKAFKFJTR-UHFFFAOYSA-N

• 2-(2,2-Difluorocyclopropyl)ethan-1-amine is a useful research compound. Its molecular formula is C5H9F2N and its molecular weight is 121.13 g/mol. The purity is usually 95%.